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Compound of Interest

Compound Name:
2-amino-N-(2-

methoxybenzyl)benzamide

CAS No.: 827012-76-0

Cat. No.: B2561489

Get Quote

The molecule features an anthranilamide core substituted at the amide nitrogen with a 2-

methoxybenzyl group. The ortho-amino group on the benzamide ring imparts characteristic

fluorescence and reactivity.
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Property Data

IUPAC Name
2-amino-N-[(2-

methoxyphenyl)methyl]benzamide

CAS Registry 827012-76-0 (Primary), 70083-21-5

Molecular Formula C₁₅H₁₆N₂O₂

Molecular Weight 256.30 g/mol

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in water

pKa (Calc) ~3.5 (Aniline nitrogen), ~14 (Amide nitrogen)

Fluorescence
nm,

nm (Solvent dependent)

Structural Dynamics
The molecule exhibits a strong intramolecular hydrogen bond between the aniline amine (

) and the amide carbonyl (

). This planarizes the anthranilamide core, facilitating extended conjugation and fluorescence.
The N-benzyl arm retains rotational freedom, allowing the 2-methoxy group to participate in
donor-acceptor interactions within receptor binding pockets.
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Figure 1: Structural modularity of N-(2-methoxybenzyl)anthranilamide.

Synthesis Protocol
The most robust synthetic route utilizes isatoic anhydride as an electrophilic precursor. This

method avoids the use of coupling reagents (e.g., EDC/HOBt) and minimizes racemization or

side reactions.

Reaction Mechanism
Nucleophilic attack of 2-methoxybenzylamine on the carbonyl of isatoic anhydride triggers ring

opening and subsequent decarboxylation, yielding the target anthranilamide with high atom

economy.
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Figure 2: Synthesis via Isatoic Anhydride Ring Opening.

Experimental Procedure
Reagents: Isatoic anhydride (1.0 eq), 2-methoxybenzylamine (1.05 eq), Ethanol (anhydrous).
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Setup: Charge a round-bottom flask with isatoic anhydride suspended in ethanol

(concentration ~0.5 M).

Addition: Add 2-methoxybenzylamine dropwise at room temperature.

Observation: Evolution of

gas indicates reaction progress.

Reflux: Heat the mixture to reflux (

) for 2–4 hours to ensure complete decarboxylation.

Workup:

Cool the solution to room temperature.

Concentrate the solvent under reduced pressure to ~20% volume.

Add cold water to precipitate the product.

Filter the solid and wash with cold hexanes/ether to remove unreacted amine.

Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography

(Hexane:EtOAc 3:1) if high purity (>99%) is required.[1]

Biological & Analytical Applications
Precursor for Quinazolinones
This compound is a "pre-cyclized" intermediate. Reaction with aldehydes or ortho-esters leads

to quinazolin-4(3H)-ones, a privileged scaffold in medicinal chemistry found in anticonvulsants,

anticancer agents, and anti-inflammatory drugs.

Fluorescence Sensing
The anthranilamide moiety is environmentally sensitive (solvatochromic).

Mechanism: Excited-State Intramolecular Proton Transfer (ESIPT) between the aniline

proton and amide carbonyl can occur, leading to large Stokes shifts.
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Application: It can serve as a "turn-on" probe when the aniline amine is acylated by a target

enzyme (e.g., protease activity), disrupting the fluorescence quenching or shifting the

emission spectrum.

5-HT Receptor Ligand Fragment
While not a potent hallucinogen itself, the N-(2-methoxybenzyl) motif is a critical

pharmacophore for 5-HT2A/2C affinity. This anthranilamide derivative serves as a negative

control or fragment in Structure-Activity Relationship (SAR) studies, helping researchers

decouple the effects of the benzamide core from the phenethylamine core of NBOMe drugs.

Safety & Stability
Hazard Classification: Irritant (Skin, Eye, Respiratory).

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The aniline group is

susceptible to oxidation over prolonged exposure to air/light.

Stability: Stable in solid form for >2 years. Solutions in DMSO should be prepared fresh or

stored at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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